Cas no 1047620-84-7 (4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride)

• Product Name: 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride
• CAS No: 1047620-84-7
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD03129304
• CID: 1067201
• PubChem ID: 16189278
• Update Time: 2025-10-17

4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-Amino-ethyl)-hepta-1,6-dien-4-ol hydrochloride
• 4-(1-aminoethyl)hepta-1,6-dien-4-ol;hydrochloride
• 4-(1-aminoethyl)hepta-1,6-dien-4-ol hydrochloride
• 4-(1-Aminoethyl)-1,6-heptadien-4-ol hydrochloride
• 1047620-84-7
• CS-0329770
• MFCD03129304
• BS-37186
• MLS000718383
• 4-(1-aminoethyl)hepta-1,6-dien-4-olhydrochloride
• SB84550
• SMR000290651
• 4-(1-Aminoethyl)-1,6-heptadien-4-ol HCl
• CHEMBL1897684
• AKOS003725895
• 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride

• MDL： MFCD03129304
• Inchi： 1S/C9H17NO.ClH/c1-4-6-9(11,7-5-2)8(3)10;/h4-5,8,11H,1-2,6-7,10H2,3H3;1H
• InChI Key： MEDOFOOUSBXHJP-UHFFFAOYSA-N
• SMILES： Cl.OC(CC=C)(CC=C)C(C)N

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride

Comprehensive Overview of 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride (CAS No. 1047620-84-7)

4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride (CAS No. 1047620-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminoethyl and heptadienol functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly in the development of novel bioactive molecules and small-molecule inhibitors. Its structural features, including the hydrochloride salt form, enhance solubility and stability, which are critical for laboratory applications.

In recent years, the demand for 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride has surged due to its relevance in medicinal chemistry and bioconjugation techniques. A common query among scientists is: "What are the synthetic routes for 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride?" The compound is typically synthesized via multi-step organic reactions, including reductive amination and alcohol protection-deprotection strategies. Its CAS No. 1047620-84-7 serves as a unique identifier in chemical databases, ensuring accurate sourcing and regulatory compliance.

The compound's diene moiety offers opportunities for click chemistry applications, a trending topic in drug delivery systems and biomaterial engineering. Researchers investigating "How does 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride interact with biological targets?" have reported its potential as a ligand or scaffold for protein binding studies. Additionally, its hydrophilic-lipophilic balance makes it suitable for formulations in nanotechnology and controlled-release therapies.

From an industrial perspective, 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Questions like "Is there an eco-friendly method to produce 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride?" highlight the growing emphasis on reducing environmental impact. Recent advancements in catalytic processes and solvent-free reactions have addressed these concerns, aligning with global ESG (Environmental, Social, and Governance) goals.

Analytical characterization of CAS No. 1047620-84-7 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure batch-to-batch consistency, a critical factor for high-throughput screening in drug development. The compound's stability under various pH conditions is another area of interest, particularly for formulation scientists optimizing oral bioavailability.

In summary, 4-(1-Aminoethyl)-1,6-heptadien-4-ol Hydrochloride (CAS No. 1047620-84-7) represents a multifaceted tool for modern research. Its applications span from peptide mimetics to polymer chemistry, reflecting the compound's adaptability. As the scientific community continues to explore its potential, this molecule remains a subject of innovation and discovery.